4-(tert-butyl)-N-(2-(5-(4-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide

• IUPAC Name: 4-tert-butyl-N-[2-[5-[(4-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C26H29N5O2/c1-18-5-7-19(8-6-18)16-30-17-28-23-22(25(30)33)15-29-31(23)14-13-27-24(32)20-9-11-21(12-10-20)26(2,3)4/h5-12,15,17H,13-14,16H2,1-4H3,(H,27,32)
• InChI Key: PTWRUAVSDHYNOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=NC3=C(C2=O)C=NN3CCNC(=O)C4=CC=C(C=C4)C(C)(C)C
• Molecular Formula: C26H29N5O2
• Molecular Weight: 443.5 g/mol

Description

4-(tert-butyl)-N-(2-(5-(4-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C26H29N5O2 and its molecular weight is 443.551. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis Techniques : Innovative methods for synthesizing related pyrazole and pyrimidine derivatives have been developed. For instance, microwave irradiative cyclocondensation has been used to prepare pyrimidine-linked pyrazol-3-yl amines (Deohate & Palaspagar, 2020).
• Antimicrobial and Anticancer Potential : Compounds closely related to the specified chemical have shown significant potential in antimicrobial and anticancer applications. Research includes the synthesis of novel pyrazolopyrimidine derivatives for anticancer and anti-5-lipoxygenase agents (Rahmouni et al., 2016), and the synthesis of 6-azacadeguomycin along with other pyrazolo[3,4-d]pyrimidine ribonucleosides for biological activity testing (Petrie et al., 1985).

Molecular Structure and Properties

• Structural Analysis : Studies have been conducted on various benzyl and tert-butyl substituted pyrazolo and pyrimidine derivatives, examining their molecular structures and hydrogen-bonded frameworks (Castillo et al., 2009).
• Polyamide Synthesis : Research into the synthesis of polyamides using derivatives of tert-butylcatechol, which is structurally related to the specified compound, has been conducted. This includes examining the solubility, thermal stability, and film-forming properties of these polyamides (Hsiao, Yang & Chen, 2000).

Specific Applications and Studies

• Antiviral Activity : Studies have been conducted on benzamide-based 5-aminopyrazoles and their derivatives, which are structurally similar to the specified compound, for their anti-influenza A virus activity (Hebishy, Salama & Elgemeie, 2020).
• Solid-Phase Synthesis : Methods for the solid-phase synthesis of N-alkyl-4-alkylamino-1-aryl-1H-pyrazolo[3,4-d]pyrimidine-6-carboxamide derivatives, which include structures similar to the compound , have been developed for creating compound libraries (Heo & Jeon, 2017).